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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physicochemical

properties of cis-9-Hexadecen-1-yl formate, a significant long-chain unsaturated fatty alcohol

ester. This document is intended to serve as a valuable resource for researchers, scientists,

and professionals involved in drug development and related fields. While experimentally

determined data for this specific compound is limited in publicly accessible literature, this guide

compiles available information and provides context based on structurally similar compounds.

All quantitative data is presented in structured tables for clarity and comparative analysis.

Furthermore, this guide outlines representative experimental protocols for the synthesis and

characterization of similar long-chain esters and visualizes key conceptual workflows using the

DOT language for graph visualization.

Introduction
cis-9-Hexadecen-1-yl formate (CAS Number: 56218-81-6) is a notable organic compound,

recognized primarily as a pheromone analog found in certain species of the Noctuidae family

(Lepidoptera). Its molecular structure, consisting of a C16 unsaturated alkyl chain with a

formate ester functional group, imparts specific chemical and physical characteristics that are

crucial for its biological function and potential applications in various scientific domains,

including but not limited to, chemical ecology, organic synthesis, and potentially, as a
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specialized lipid in drug delivery systems. Understanding its physicochemical properties is

fundamental to harnessing its potential in these areas.

Chemical and Physical Properties
Direct experimental data for many of the physicochemical properties of cis-9-Hexadecen-1-yl
formate are not readily available in peer-reviewed literature. The following table summarizes

the known information and provides estimated values based on data for structurally analogous

compounds, such as oleyl formate and general trends observed for long-chain unsaturated

esters.
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Property Value Source/Basis

Molecular Formula C₁₇H₃₂O₂ -

Molecular Weight 268.43 g/mol [Calculated]

CAS Number 56218-81-6 General Chemical Databases

Appearance

Likely a colorless to pale

yellow liquid at room

temperature.

Based on similar long-chain

unsaturated esters.

Boiling Point
Estimated: > 350 °C at 760

mmHg

Extrapolated from data on

similar long-chain fatty acid

esters. For example, the

estimated boiling point of oleyl

formate (C₁₉H₃₆O₂) is 384.20

°C. Boiling points of long-chain

esters increase with molecular

weight.

Melting Point
Not available. Expected to be

low.

Unsaturated fatty acid esters

generally have lower melting

points than their saturated

counterparts due to the 'kink'

introduced by the cis-double

bond, which disrupts crystal

lattice packing.

Solubility

Insoluble in water. Soluble in

nonpolar organic solvents

(e.g., hexane, diethyl ether,

chloroform).

Long-chain esters are

hydrophobic. The estimated

water solubility of the

structurally similar oleyl

formate is very low (0.002052

mg/L at 25 °C).

Density Not available. -

Refractive Index Not available. -
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Experimental Protocols
While a specific, detailed protocol for the synthesis and property determination of cis-9-
Hexadecen-1-yl formate is not published, the following sections describe generalized and

widely accepted methodologies for the preparation and characterization of similar long-chain

unsaturated esters.

Synthesis: Formylation of cis-9-Hexadecen-1-ol
The synthesis of cis-9-Hexadecen-1-yl formate can be achieved through the formylation of its

corresponding alcohol, cis-9-Hexadecen-1-ol. A common and effective method involves the use

of formic acid, often with a dehydrating agent or under conditions that favor esterification.

Objective: To synthesize cis-9-Hexadecen-1-yl formate from cis-9-Hexadecen-1-ol.

Materials:

cis-9-Hexadecen-1-ol

Formic acid (≥95%)

Anhydrous toluene

Dean-Stark apparatus

p-Toluenesulfonic acid (catalyst, optional)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Rotary evaporator

Silica gel for column chromatography

Hexane and ethyl acetate (for chromatography)

Procedure:
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In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

dissolve cis-9-Hexadecen-1-ol (1 equivalent) in anhydrous toluene.

Add an excess of formic acid (e.g., 3-5 equivalents).

Optionally, add a catalytic amount of p-toluenesulfonic acid.

Heat the reaction mixture to reflux. Water produced during the esterification will be

azeotropically removed and collected in the Dean-Stark trap.

Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol

is consumed.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium

bicarbonate solution (to neutralize excess acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

Purify the crude product by silica gel column chromatography, eluting with a gradient of

hexane and ethyl acetate to obtain pure cis-9-Hexadecen-1-yl formate.

Confirm the structure and purity of the product using spectroscopic methods (¹H NMR, ¹³C

NMR, IR, and Mass Spectrometry).

Physicochemical Property Determination
Objective: To determine the boiling point of a small sample of the synthesized ester.

Procedure:

Place a small amount of the purified ester into a small-diameter test tube (Thiele tube or

similar).

Invert a sealed-end capillary tube and place it open-end down into the liquid.
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Attach the test tube to a thermometer with the bulb of the thermometer level with the sample.

Heat the apparatus slowly in a suitable heating bath (e.g., silicone oil).

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

Once a steady stream of bubbles is observed, remove the heat source.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube.

Objective: To qualitatively assess the solubility of the ester in various solvents.

Procedure:

To a series of small, labeled test tubes, add approximately 10-20 mg of the ester.

To each tube, add 1 mL of a different solvent (e.g., water, ethanol, acetone, hexane,

chloroform).

Agitate each tube vigorously for 1-2 minutes.

Observe and record whether the ester dissolves completely, is partially soluble, or is

insoluble.

Visualizations
Conceptual Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis and purification of cis-
9-Hexadecen-1-yl formate.

cis-9-Hexadecen-1-ol +
Formic Acid

Esterification
(Reflux in Toluene)

Aqueous Workup
(Wash with NaHCO₃) Column Chromatography cis-9-Hexadecen-1-yl formate

Click to download full resolution via product page

Caption: General workflow for the synthesis of cis-9-Hexadecen-1-yl formate.
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Logic Diagram for Physicochemical Characterization
This diagram outlines the logical progression of experiments to characterize the

physicochemical properties of the synthesized compound.

Synthesized Product

Assess Purity
(TLC, GC-MS)

Confirm Structure
(NMR, IR, MS)

Determine Physical Properties

Boiling Point Melting Point Solubility Profile Density Refractive Index

Compile Data

Click to download full resolution via product page

Caption: Logical flow for the physicochemical characterization of the compound.

Conclusion
cis-9-Hexadecen-1-yl formate is a molecule of interest in chemical ecology and potentially

other fields. This guide has consolidated the available physicochemical data and provided a

framework for its synthesis and characterization based on established chemical principles for
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similar long-chain esters. While specific experimental values for several key properties are yet

to be reported in the literature, the information and protocols presented here offer a solid

foundation for researchers and professionals working with this or related compounds. Further

experimental investigation is warranted to fully elucidate the physicochemical profile of this

molecule.

To cite this document: BenchChem. [Physicochemical Properties of cis-9-Hexadecen-1-yl
formate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592839#physicochemical-properties-of-cis-9-
hexadecen-1-yl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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